Cas no 91912-54-8 (1-Iodo-4-(methoxymethyl)benzene)

1-Iodo-4-(methoxymethyl)benzene Properties

Names and Identifiers

• 1-Iodo-4-(methoxymethyl)benzene
• (4-Iod-benzyl)-methyl-ether
• 1-Iod-4-methoxymethyl-benzol
• Benzene,1-iodo-4-(methoxymethyl)
• Benzene, 1-iodo-4-(methoxymethyl)-
• 4-(Methoxymethyl)phenyl iodide
• 4-Iodobenzyl alcohol, methyl ether
• 912I548
• DCQYAEJVEBYSTJ-UHFFFAOYSA-N
• SCHEMBL514658
• DTXSID50549752
• EN300-646102
• CS-0253518
• 91912-54-8
• AKOS014829595
• FT-0762428
• +Expand

• InChIKey： DCQYAEJVEBYSTJ-UHFFFAOYSA-N
• Inchi： 1S/C8H9IO/c1-10-6-7-2-4-8(9)5-3-7/h2-5H,6H2,1H3
• SMILES： IC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 247.97000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 247.96981g/mol
• Heavy Atom Count: 10
• Complexity: 87.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.43760
• PSA: 9.23000
• Boiling Point: 222.4 °C at 760 mmHg
• Flash Point: 88.3 °C
• Density: 1.646